molecular formula C14H13ClO2 B8283119 3-(2-Chlorobenzyloxy)-5-methylphenol

3-(2-Chlorobenzyloxy)-5-methylphenol

Cat. No. B8283119
M. Wt: 248.70 g/mol
InChI Key: LYZHZTICZRADFE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-(2-Chlorobenzyloxy)-5-methylphenol is a useful research compound. Its molecular formula is C14H13ClO2 and its molecular weight is 248.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-(2-Chlorobenzyloxy)-5-methylphenol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(2-Chlorobenzyloxy)-5-methylphenol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-(2-Chlorobenzyloxy)-5-methylphenol

Molecular Formula

C14H13ClO2

Molecular Weight

248.70 g/mol

IUPAC Name

3-[(2-chlorophenyl)methoxy]-5-methylphenol

InChI

InChI=1S/C14H13ClO2/c1-10-6-12(16)8-13(7-10)17-9-11-4-2-3-5-14(11)15/h2-8,16H,9H2,1H3

InChI Key

LYZHZTICZRADFE-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=CC(=C1)OCC2=CC=CC=C2Cl)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 1.31 g (9.22 mmol) of orcinol monohydrate in 20 mL anhydrous N,N-dimethylformamide under a nitrogen atmosphere was added 220 mg (9.17 mmol) of NaH (100%). After 5 min, 1.30 mL (10.0 mmol) of 2-chlorobenzyl bromide was added. The reaction mixture was stirred for 2 h and then quenched with 1 N HCl. The reaction mixture was extracted into ethyl acetate (200 mL). The organic phase was washed with water (4×100 mL), dried (MgSO4), and concentrated in vacuo. Purification by flash chormatography (diethyl ether/hexane (50:50 to 100:0) gave 656 mg of the title compound as a glass. 1H-NMR (300 MHz, CDCl3) δ 7.54 (dd, 1 H, J=3, 7 Hz), 7.39 (dd, 1 H, J=3, 7 Hz), 7.2-7.3 (m, 2 H), 6.41 (s, 1 H), 6.29-6.30 (m, 2 H), 5.29 (s, 2 H), and 2.28 (s, 3 H).
Quantity
1.31 g
Type
reactant
Reaction Step One
Name
Quantity
220 mg
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
1.3 mL
Type
reactant
Reaction Step Two

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